1-[(2Z)-hexadecenoyl]-2-[(9Z)-octadecenoyl]-sn-glycero-3-phosphocholine
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Overview
Description
1-[(2Z)-hexadecenoyl]-2-[(9Z)-octadecenoyl]-sn-glycero-3-phosphocholine is a phosphatidylcholine 34:2 in which the 1- and 2-acyl groups are specified as (2Z)-hexadecenoyl and (9Z)-octadecenoyl respectively. It has a role as a mouse metabolite. It derives from an oleic acid.
Scientific Research Applications
Lipid-Linked Desaturation in Plant Microsomal Membranes
Research by Sperling and Heinz (1993) investigated the use of analogs of 1-[(2Z)-hexadecenoyl]-2-[(9Z)-octadecenoyl]-sn-glycero-3-phosphocholine in lipid-linked desaturation studies. They synthesized ether-analogous substrates to provide evidence for lipid-linked desaturation of acyl groups in plant microsomal membranes. Their work showed that alkenyl ether phospholipids were acylated and desaturated in developing sunflower fruits, highlighting the compound's utility in plant biochemistry studies (Sperling & Heinz, 1993).
Interaction with Exocrine Secretory Glands
Söling, Eibl, and Fest (1984) explored the impact of analogs of this phosphocholine on the secretion of amylase from guinea pig isolated parotid gland and exocrine pancreatic lobules. Their findings indicated significant stimulation of amylase release, suggesting potential applications in studying exocrine gland functions (Söling, Eibl, & Fest, 1984).
Synthesis and Analytical Studies
Kiu, Serebrennikova, and Evstigneeva (1987) synthesized 1-(1-Hexadecenyl)- and 1-(1-octadecenyl)-2-acetyl-sn-glycero-3-phosphocholines, providing a basis for further analytical and biochemical studies of such compounds (Kiu, Serebrennikova, & Evstigneeva, 1987).
Sensing Small Molecule Interactions with Lipid Membranes
Huang et al. (2013) utilized 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (an analog of the target compound) in their study of small molecule-membrane interactions, demonstrating the utility of such lipids in biophysical and pharmacological research (Huang et al., 2013).
properties
Product Name |
1-[(2Z)-hexadecenoyl]-2-[(9Z)-octadecenoyl]-sn-glycero-3-phosphocholine |
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Molecular Formula |
C42H80NO8P |
Molecular Weight |
758.1 g/mol |
IUPAC Name |
[(2R)-3-[(Z)-hexadec-2-enoyl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C42H80NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,32,34,40H,6-19,22-31,33,35-39H2,1-5H3/b21-20-,34-32-/t40-/m1/s1 |
InChI Key |
VPPFFEUDOLPGFB-QTNCRPRLSA-N |
Isomeric SMILES |
CCCCCCCCCCCCC/C=C\C(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCC=CC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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